Cas no 2025595-82-6 (4,4-dimethyl-6',7'-dihydro-5'H-spirocyclopentane-1,4'-furo3,2-cpyridine)

• Product Name: 4,4-dimethyl-6',7'-dihydro-5'H-spirocyclopentane-1,4'-furo3,2-cpyridine
• CAS No: 2025595-82-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6077041
• PubChem ID: 165466327
• Update Time: 2025-10-28

4,4-dimethyl-6',7'-dihydro-5'H-spirocyclopentane-1,4'-furo3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-6',7'-dihydro-5'H-spirocyclopentane-1,4'-furo3,2-cpyridine
• 2025595-82-6
• 4,4-dimethyl-6',7'-dihydro-5'H-spiro[cyclopentane-1,4'-furo[3,2-c]pyridine]
• EN300-1076269

• Inchi： 1S/C13H19NO/c1-12(2)5-6-13(9-12)10-4-8-15-11(10)3-7-14-13/h4,8,14H,3,5-7,9H2,1-2H3
• InChI Key： LJDKCTIJPXKEGD-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1CCNC12CCC(C)(C)C1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.2Ų

Additional information on 4,4-dimethyl-6',7'-dihydro-5'H-spirocyclopentane-1,4'-furo3,2-cpyridine

4,4-Dimethyl-6',7'-Dihydro-5'H-Spirocyclopentane-1,4'-Furo[3,2-c]Pyridine: A Comprehensive Overview

4,4-Dimethyl-6',7'-Dihydro-5'H-Spirocyclopentane-1,4'-Furo[3,2-c]Pyridine, identified by the CAS Registry Number 2025595-82-6, is a complex organic compound with a unique spirocyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, typically carbon or nitrogen. The spiro structure in this molecule is formed between a cyclopentane ring and a furo[3,2-c]pyridine moiety, creating a highly conjugated system that exhibits interesting electronic properties.

The synthesis of 4,4-Dimethyl-6',7'-Dihydro-5'H-Spirocyclopentane-1,4'-Furo[3,2-c]Pyridine involves a multi-step process that typically begins with the preparation of the furo[3,2-c]pyridine core. This is followed by the introduction of the cyclopentane ring through a spirocyclization reaction, which requires precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. The methyl groups at the 4-position of the cyclopentane ring are introduced in subsequent steps to complete the structure.

Recent studies have highlighted the potential of this compound in various applications due to its unique electronic properties and structural features. For instance, researchers have explored its use as a building block in the construction of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The conjugated system in this molecule facilitates efficient charge transport and emission properties, making it a promising candidate for next-generation electronic devices.

In addition to its electronic applications, 4,4-Dimethyl-6',7'-Dihydro-5'H-Spirocyclopentane-1,4'-Furo[3,2-c]Pyridine has also been investigated for its potential in medicinal chemistry. Its spirocyclic structure provides a rigid framework that can be exploited for drug design purposes. Recent research has focused on its ability to act as a template for bioactive molecules with potential applications in cancer therapy and neurodegenerative diseases.

The structural complexity of this compound presents both challenges and opportunities for further research. On one hand, its synthesis requires meticulous control over reaction conditions to ensure high yields and purity. On the other hand, its unique properties make it an attractive target for researchers seeking novel materials with tailored functionalities.

In conclusion, 4,4-Dimethyl-6',7'-Dihydro-5'H-Spirocyclopentane-1,4'-Furo[3,2-c]Pyridine (CAS No: 2025595-82-6) is a fascinating compound with diverse applications across multiple disciplines. Its spirocyclic structure and conjugated system offer exciting possibilities for innovation in materials science and medicinal chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.